2,4-dimethoxy-3-methylbenzene-1-sulfonyl chloride
Description
2,4-dimethoxy-3-methylbenzene-1-sulfonyl chloride is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of compounds similar to this compound often involves electrophilic aromatic substitution . This is a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. The aromatic ring is then regenerated from this intermediate by loss of a proton .Chemical Reactions Analysis
The chemical reactions of compounds similar to this compound often involve electrophilic aromatic substitution . This reaction is polar and stepwise, with the key step being the attack of an electrophile at carbon to form a cationic intermediate .Mechanism of Action
The mechanism of action for reactions involving compounds like 2,4-dimethoxy-3-methylbenzene-1-sulfonyl chloride typically involves electrophilic aromatic substitution . This process involves the formation of a sigma-bond between the electrophile and the aromatic ring, generating a positively charged intermediate. The aromatic ring is then regenerated from this intermediate by loss of a proton .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dimethoxy-3-methylbenzene-1-sulfonyl chloride involves the sulfonation of 2,4-dimethoxy-3-methylbenzoic acid followed by conversion of the resulting sulfonic acid to the corresponding sulfonyl chloride.", "Starting Materials": [ "2,4-dimethoxy-3-methylbenzoic acid", "sulfuric acid", "phosphorus pentoxide", "thionyl chloride", "chlorine gas" ], "Reaction": [ "Step 1: Sulfonation of 2,4-dimethoxy-3-methylbenzoic acid using sulfuric acid and phosphorus pentoxide to yield 2,4-dimethoxy-3-methylbenzenesulfonic acid.", "Step 2: Conversion of 2,4-dimethoxy-3-methylbenzenesulfonic acid to the corresponding sulfonyl chloride using thionyl chloride.", "Step 3: Purification of the product by distillation or recrystallization." ] } | |
CAS RN |
167018-52-2 |
Molecular Formula |
C9H11ClO4S |
Molecular Weight |
250.7 |
Purity |
95 |
Origin of Product |
United States |
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